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Executive Summary
SIRT6 is the dedicated cellular demyristoylase, exhibiting a catalytic efficiency for myristoylated

substrates that is ~300-fold higher than for acetylated substrates. Its biological function is

tightly coupled to the regulation of protein secretion (e.g., TNF-

) and chromatin signaling.

SIRT2, while primarily a robust cytosolic deacetylase, possesses a "latent" but highly efficient

demyristoylation activity in vitro. Structural analysis reveals that while both enzymes contain

hydrophobic pockets capable of accommodating long-chain fatty acids, SIRT6's active site is

evolutionarily optimized for high-specificity recognition of C14-acyl chains, whereas SIRT2's

activity is more promiscuous and context-dependent.

This guide provides a technical comparison of their kinetics, structural mechanisms, and

experimental detection protocols.

Mechanistic Background: The Hydrophobic Channel
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The defining feature distinguishing demyristoylase activity from deacetylation is the presence of

a hydrophobic channel adjacent to the NAD+ binding site.

SIRT6 (The Specialist): The crystal structure of SIRT6 reveals a stable, pre-formed

hydrophobic tunnel. This channel accommodates the 14-carbon myristoyl chain, stabilizing

the substrate-enzyme complex. This structural feature explains why SIRT6 binds

myristoylated peptides with high affinity (

) compared to acetylated peptides (

).

SIRT2 (The Generalist): SIRT2 possesses a large, malleable hydrophobic pocket. In the

presence of myristoylated substrates, the zinc-binding domain can shift (approx. 10 Å) to

close the active site, creating a temporary tunnel. This induced-fit mechanism allows SIRT2

to catalyze demyristoylation efficiently in vitro, sometimes exceeding SIRT6's absolute rates,

though it lacks the physiological substrate specificity found in SIRT6 pathways.
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Figure 1: Structural basis of substrate selectivity. SIRT6 utilizes a pre-formed tunnel for

specificity, while SIRT2 relies on structural flexibility.

Comparative Analysis: Kinetics & Specificity[1][5][6]
[7]
The following table summarizes the kinetic parameters derived from key biochemical studies

(e.g., Jiang et al., 2013; Teng et al., 2015). Note the massive difference in specificity ratios.
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Feature SIRT6 SIRT2

Primary Activity Demyristoylase Deacetylase

Substrate Preference Myristoyl >> Acetyl
Acetyl ≥ Myristoyl (Context

Dependent)

(Myristoyl)

~3.4

(High Affinity)

~0.24

(Very High Affinity)

(Acetyl)

~810

(Low Affinity)

~19

Catalytic Efficiency (

)

~1,400 - 9,100

(Myr)

~74,000

(Myr)

Specificity Ratio (

Myr:Ac)
~300 : 1

~5 : 1 (or less, depending on

study)

Physiological Target
TNF-

(K19/K20), R-Ras2
-Tubulin, H4K16ac

*Note: While SIRT2 shows high in vitro efficiency for myristoyl groups in some studies (Teng et

al.), its cellular role is dominated by deacetylation due to localization and partner availability.

SIRT6 is the only sirtuin with a demonstrated physiological dependence on demyristoylation for

its primary signaling output.

Biological Case Study: SIRT6 and TNF-
The most validated physiological role of demyristoylation is the regulation of Tumor Necrosis

Factor alpha (TNF-

) secretion.

Mechanism: Pro-TNF-
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is lysine fatty-acylated (myristoylated) at K19 and K20.[1] This acylation targets it to the
lysosome for degradation, preventing secretion.

SIRT6 Action: SIRT6 removes the myristoyl group.[2][3][4]

Result: The demyristoylated TNF-

is trafficked to the plasma membrane and secreted.

Signaling Pathway Diagram

Pro-TNF-alpha
(Lys19/20-Myr)

Lysosomal
Degradation

Acylated State
(Retained)

SIRT6
(Demyristoylase)

Substrate Binding

Plasma Membrane
Secretion

Removes Fatty Acid
(Activation)

Click to download full resolution via product page

Figure 2: SIRT6 regulates TNF-alpha secretion via demyristoylation, shifting the protein from

lysosomal degradation to active secretion.

Experimental Protocols
Protocol A: In Vitro Fluorogenic Demyristoylation Assay
Purpose: To quantify and compare the catalytic rates of SIRT6 and SIRT2.[4]

Reagents:
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Substrate: H3K9-Myristoyl peptide conjugated to a fluorophore (e.g., AMC or TMR).

Enzyme: Recombinant human SIRT6 and SIRT2 (purified from E. coli or HEK293).

Cofactor: NAD+ (500

).

Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

Workflow:

Preparation: Dilute enzymes to 1

in reaction buffer.

Initiation: Add NAD+ and H3K9-Myr peptide (titrate 0–100

for kinetics).

Incubation: Incubate at 37°C for 30–60 minutes.

Termination/Development: Add Trypsin/Protease developer solution. Note: Trypsin only

cleaves the lysine after the acyl group is removed.

Detection: Measure fluorescence (Ex/Em depends on fluorophore).

Validation: Use Nicotinamide (NAM) as a negative control (inhibits Sirtuins).

Protocol B: "Click-Chemistry" Detection in Cells
Purpose: To validate demyristoylation activity in a cellular context using fatty acid analogues.

Reagents:

Probe: Alk-12 or Alk-14 (Alkynyl-fatty acid analogues).

Click Reagents: Azide-Biotin or Azide-Fluorophore, CuSO4, TBTA, Sodium Ascorbate.

Workflow Diagram:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1657971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture
(+ Alk-14 Probe)

Lysis & IP
(Target Protein)

Click Reaction
(CuAAC + Azide-Biotin)

Western Blot
(Streptavidin-HRP)

Click to download full resolution via product page

Figure 3: Click-chemistry workflow for detecting protein myristoylation changes.

Step-by-Step:

Metabolic Labeling: Treat cells (WT vs SIRT6 KO) with 20-50

Alk-14 for 6-12 hours.

Lysis & IP: Lyse cells and immunoprecipitate the target protein (e.g., TNF-

).

Click Reaction: Resuspend beads in "Click Cocktail" (100

Azide-Biotin, 1 mM TCEP, 100

TBTA, 1 mM CuSO4) for 1 hour at RT.

Analysis: Run SDS-PAGE and blot with Streptavidin-HRP.

Result Interpretation: SIRT6 KO cells should show stronger signal (retained myristoylation)

compared to WT cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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